Cas no 450343-77-8 (2-cyclohexyl-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: 2-cyclohexyl-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 450343-77-8
• MF: C₂₁H₂₇N₃OS
• MW: 369.523583650589
• CID: 5940721
• PubChem ID: 4384339
• Update Time: 2025-07-08

2-cyclohexyl-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• 2-cyclohexyl-N-(2-(2,3-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide
• Cyclohexaneacetamide, N-[2-(2,3-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
• F0541-1486
• 2-cyclohexyl-N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• Oprea1_268069
• SR-01000569797-1
• 450343-77-8
• 2-cyclohexyl-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• AKOS024582228
• SR-01000569797
• 2-cyclohexyl-N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]acetamide

• Inchi： 1S/C21H27N3OS/c1-14-7-6-10-19(15(14)2)24-21(17-12-26-13-18(17)23-24)22-20(25)11-16-8-4-3-5-9-16/h6-7,10,16H,3-5,8-9,11-13H2,1-2H3,(H,22,25)
• InChI Key： BZAOKQMXNLANTO-UHFFFAOYSA-N
• SMILES： C1(CC(NC2N(C3=CC=CC(C)=C3C)N=C3CSCC3=2)=O)CCCCC1

Computed Properties

• Exact Mass: 369.18748367g/mol
• Monoisotopic Mass: 369.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-cyclohexyl-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

Introduction to Compound CAS No. 450343-77-8: 2-Cyclohexyl-N-2-(2,3-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylacetamide

The compound with CAS No. 450343-77-8, known as 2-cyclohexyl-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure and potential applications in drug discovery and advanced materials development. The long-tail keyword for this compound emphasizes its unique combination of functional groups and structural motifs, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the chemical structure of this compound as a key factor in its potential bioactivity. The molecule features a thienopyrazole ring system, which is known for its versatility in binding to various biological targets. The cyclohexyl group and dimethylphenyl substituent further enhance its structural complexity and may contribute to its pharmacokinetic properties. Researchers have explored the synthesis of this compound using novel methodologies that leverage green chemistry principles, ensuring sustainability in its production.

One of the most promising aspects of CAS No. 450343-77-8 is its potential as a lead compound in drug discovery. Preclinical studies suggest that it exhibits selective activity against certain enzymes and receptors, making it a candidate for treating conditions such as neurodegenerative diseases and inflammatory disorders. The thienopyrazole core has been shown to interact with G-protein coupled receptors (GPCRs), a class of proteins critical in cellular signaling pathways.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on optimizing the compound's stability under various environmental conditions, which is crucial for its practical application in these technologies.

The synthesis of 2-cyclohexyl-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the final product. This approach not only enhances the efficiency of the synthesis but also aligns with current trends toward more sustainable chemical manufacturing practices.

From an environmental perspective, understanding the ecological impact of this compound is essential for its responsible use. Studies have shown that while it exhibits high bioactivity, it also demonstrates low toxicity to non-target organisms under controlled conditions. This balance between efficacy and safety underscores its potential as a sustainable solution in both therapeutic and industrial applications.

Looking ahead, the future of CAS No. 450343-77-8 lies in further exploration of its biological and chemical properties. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this area. By leveraging cutting-edge research tools such as computational modeling and high-throughput screening, scientists can unlock new insights into this compound's functionality and optimize its performance across diverse applications.

In conclusion, 2-cyclohexyl-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide represents a remarkable advancement in modern chemistry. Its intricate structure and versatile properties position it as a valuable asset in both medicinal and materials science domains. As research continues to uncover new possibilities for this compound, it stands at the forefront of scientific innovation.